N-{2-[(2-ethyl-6-methylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide

• IUPAC Name: N-[2-(2-ethyl-6-methylanilino)-2-oxoethyl]-2-fluorobenzamide
• InChI: InChI=1S/C18H19FN2O2/c1-3-13-8-6-7-12(2)17(13)21-16(22)11-20-18(23)14-9-4-5-10-15(14)19/h4-10H,3,11H2,1-2H3,(H,20,23)(H,21,22)
• InChI Key: UGVSWWBEJAPSMY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NC(=O)CNC(=O)C2=CC=CC=C2F)C
• Molecular Formula: C18H19FN2O2
• Molecular Weight: 314.4 g/mol

Description

N-{2-[(2-ethyl-6-methylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide, also known as EF24, is a synthetic compound that has been extensively studied for its potential therapeutic benefits. EF24 belongs to the class of chalcone derivatives, which are compounds that have been found to possess a wide range of biological activities.

Mechanism of Action

The mechanism of action of N-{2-[(2-ethyl-6-methylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide is not fully understood. However, it has been proposed that N-{2-[(2-ethyl-6-methylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide exerts its biological effects by modulating various signaling pathways, including the NF-κB pathway, the Nrf2 pathway, and the PI3K/Akt pathway. N-{2-[(2-ethyl-6-methylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide has been found to inhibit the activation of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation and cell survival. N-{2-[(2-ethyl-6-methylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide has also been found to activate the Nrf2 pathway, which is involved in the regulation of antioxidant and detoxification genes. Additionally, N-{2-[(2-ethyl-6-methylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide has been found to inhibit the PI3K/Akt pathway, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects:
N-{2-[(2-ethyl-6-methylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide has been found to exhibit a wide range of biochemical and physiological effects. N-{2-[(2-ethyl-6-methylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide has been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9. N-{2-[(2-ethyl-6-methylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide has also been found to inhibit cell proliferation by inducing cell cycle arrest at the G2/M phase. Additionally, N-{2-[(2-ethyl-6-methylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide has been found to reduce oxidative stress and inflammation by increasing the expression of antioxidant and detoxification genes and inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{2-[(2-ethyl-6-methylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide is its potent biological activity, which makes it an attractive candidate for drug development. N-{2-[(2-ethyl-6-methylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide has also been found to possess good pharmacokinetic properties, including good oral bioavailability and a long half-life. However, one of the limitations of N-{2-[(2-ethyl-6-methylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide is its low solubility in aqueous solutions, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for research on N-{2-[(2-ethyl-6-methylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide. One area of research is the development of N-{2-[(2-ethyl-6-methylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide analogs with improved solubility and potency. Another area of research is the investigation of the potential therapeutic applications of N-{2-[(2-ethyl-6-methylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide in other diseases, such as cardiovascular disease and metabolic disorders. Additionally, further studies are needed to elucidate the mechanism of action of N-{2-[(2-ethyl-6-methylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide and to identify its molecular targets.

Scientific Research Applications

N-{2-[(2-ethyl-6-methylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide has been studied extensively for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. N-{2-[(2-ethyl-6-methylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide has been found to exhibit potent anti-cancer activity in vitro and in vivo, by inducing apoptosis and inhibiting cell proliferation. N-{2-[(2-ethyl-6-methylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide has also been found to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, N-{2-[(2-ethyl-6-methylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.